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For Immediate Release

This guide provides a comparative overview of p80-coilin protein and gene expression levels

across a range of human tissues. The data presented is compiled from immunohistochemistry

(IHC) and RNA sequencing (RNA-Seq) studies, offering researchers, scientists, and drug

development professionals a valuable resource for understanding the tissue-specific

distribution of this key nuclear protein.

p80-coilin is a critical scaffolding protein of Cajal bodies (CBs), nuclear suborganelles involved

in the biogenesis of small nuclear ribonucleoproteins (snRNPs), which are essential

components of the spliceosome.[1][2] Understanding the expression landscape of p80-coilin is

fundamental to elucidating its role in cellular function and its potential implications in disease.

Comparative Expression of p80-Coilin
The following tables summarize the protein and mRNA expression levels of p80-coilin across

various normal human tissues, based on data from the Human Protein Atlas.[3][4][5]
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Protein Expression by Immunohistochemistry
Immunohistochemical analysis reveals a generally widespread nuclear expression of p80-
coilin, with notably higher levels in specific tissues. The protein is predominantly localized to

the nucleoplasm and Cajal bodies.

Tissue Staining Level Location

Testis High
Nuclei of spermatogonia and

spermatocytes

Brain (Cerebral Cortex) Medium Glial cells and neurons

Kidney Medium Cells in tubules

Liver Low Hepatocytes

Lung Low
Pneumocytes, cells in

respiratory epithelium

Spleen Low Cells in white pulp

Tonsil Low
Germinal center cells, non-

germinal center cells

Bone Marrow Low Hematopoietic cells

Skin Low Squamous epithelial cells

Stomach Low Glandular cells

Colon Low Glandular cells

Heart Muscle Not detected Myocytes

Gene Expression by RNA-Sequencing
RNA-Seq data provides a quantitative measure of gene expression. The data is presented in

normalized Transcripts Per Million (nTPM).
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Tissue nTPM Level

Testis 45.1

Brain (Cerebral Cortex) 15.2

Kidney 12.8

Spleen 11.5

Tonsil 10.9

Bone Marrow 9.8

Lung 8.5

Liver 7.6

Skin 7.2

Colon 6.9

Stomach 6.5

Heart Muscle 4.1

Experimental Protocols
The following are detailed methodologies for the key experimental techniques used to generate

the expression data.

Immunohistochemistry (IHC) Protocol
This protocol is a standardized method used for the immunohistochemical staining of formalin-

fixed, paraffin-embedded (FFPE) tissue sections.[6][7]

Tissue Preparation: 4 µm thick sections of FFPE tissue are cut and mounted on positively

charged slides.

Deparaffinization and Rehydration: Slides are incubated in xylene to remove paraffin,

followed by a series of washes in graded ethanol solutions (100%, 95%, 70%) and finally in

distilled water.
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Antigen Retrieval: Heat-Induced Epitope Retrieval (HIER) is performed by immersing the

slides in a citrate buffer (pH 6.0) and heating in a pressure cooker or water bath. This step is

crucial for unmasking the antigenic epitopes.

Blocking: Endogenous peroxidase activity is quenched by incubating the slides in a solution

of hydrogen peroxide. Non-specific antibody binding is blocked by incubating with a blocking

serum (e.g., normal goat serum).

Primary Antibody Incubation: The slides are incubated with a primary antibody specific to

p80-coilin at a predetermined optimal dilution overnight at 4°C.

Secondary Antibody Incubation: After washing, a horseradish peroxidase (HRP)-conjugated

secondary antibody that recognizes the primary antibody is applied and incubated.

Detection: The antigen-antibody complex is visualized using a chromogen substrate, such as

3,3'-Diaminobenzidine (DAB), which produces a brown precipitate at the site of the target

protein.

Counterstaining: The nuclei are counterstained with hematoxylin to provide morphological

context.

Dehydration and Mounting: The slides are dehydrated through graded ethanol and xylene

washes and then coverslipped using a mounting medium.

Analysis: The staining intensity and distribution are evaluated by a pathologist.

RNA-Sequencing (RNA-Seq) Protocol
This outlines a general workflow for RNA-Seq analysis of tissue samples.[8]

RNA Extraction: Total RNA is isolated from fresh-frozen tissue samples using a suitable RNA

extraction kit. The quality and quantity of the extracted RNA are assessed using a

spectrophotometer and an automated electrophoresis system.

Library Preparation: An RNA-Seq library is prepared from the total RNA. This typically

involves poly(A) selection to enrich for mRNA, followed by fragmentation of the mRNA.
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cDNA Synthesis: The fragmented mRNA is reverse transcribed into first-strand cDNA,

followed by second-strand cDNA synthesis.

Adapter Ligation and Amplification: Sequencing adapters are ligated to the ends of the cDNA

fragments. The library is then amplified by PCR to generate a sufficient quantity for

sequencing.

Sequencing: The prepared library is sequenced using a high-throughput sequencing

platform.

Data Analysis: The raw sequencing reads are processed to remove low-quality reads and

adapter sequences. The clean reads are then aligned to a reference genome. The number of

reads mapping to each gene is counted, and this raw count data is normalized to account for

differences in sequencing depth and gene length, typically expressed as Transcripts Per

Million (TPM).

Visualizations
Experimental Workflow for Immunohistochemistry
The following diagram illustrates the key steps in the immunohistochemistry workflow for

detecting p80-coilin expression in tissue samples.
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Caption: Immunohistochemistry workflow for p80-coilin detection.
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Role of p80-Coilin in Cajal Body Assembly
This diagram illustrates the central role of p80-coilin as a scaffold protein in the formation of

Cajal bodies and its interaction with other key components.
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Caption: p80-coilin's central role in Cajal body formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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